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Compound of Interest

Compound Name: Cedramber

cat. No.: B1593874

An In-depth Technical Guide on the Physicochemical Properties of Methyl Cedryl Ether (CAS
67874-81-1)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical data for
Methyl Cedryl Ether, identified by CAS number 67874-81-1. The information is compiled from
various scientific and safety data sources to support research, development, and safety
assessments. This document presents quantitative data in structured tables, details the
experimental protocols for key physicochemical properties, and includes visualizations of
experimental workflows.
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Identifier

Value

Chemical Name

(3R,3aS,6R,7R,8aS)-octahydro-6-methoxy-
3,6,8,8-tetramethyl-1H-3a,7-methanoazulene[1]

Common Name

Methyl Cedryl Ether, Cedramber, Cedryl Methyl
Ether[2]

CAS Number

67874-81-1[1][2]

EC Number

267-510-5[1]

Molecular Formula

C16H280[1][2]

Molecular Weight

236.39 g/mol [2][3]

SMILES

C[C@@H]1CC[C@@H]2[C@]13CC--INVALID-
LINK--C2(C)C">C@@(C)OC[?]

Physicochemical Data

The following tables summarize the key physicochemical properties of Methyl Cedryl Ether.

Table 2.1: Physical Properties
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Property Value Temperature (°C) Pressure

Physical State Liquid[1][3] 20 Ambient

Colorless to pale .
Color 20 Ambient
yellow[1]

Dry, ambergris, .
Odor 20 Ambient
woody, dusty[1]

Boiling Point 268.31 °C[1][4] 760.00 mm Hg (est)[4]
Flash Point > 100.00 °C (> 212.00
*PLI[4105]
Refractive Index 1.4940 to 1.5040[1] 20.00
Specific Gravity 0.969 to 0.980[1] 25.00
Vapor Pressure 0.0026 hPa (est)[2] 20
0.0044 hPa (est)[2] 25
Purity 92.00 to 100.00%[1]

Table 2.2: Solubility Data

Solvent Solubility (g/L) Temperature (°C)
Ethanol 596.86[2] 25
Methanol 628.18[2] 25
Isopropanol 653.48|2] 25

Table 2.3: | ogP

Property Value

XLogP3-AA 4.4[2][3]

Experimental Protocols
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Detailed methodologies for determining key physicochemical properties are outlined below.
These are based on standardized testing protocols.

Boiling Point Determination (ASTM D1078)

The boiling point of Methyl Cedryl Ether is determined using a standard distillation method,
such as that described in ASTM D1078.[4][6][7] This method is suitable for volatile organic
liquids with a boiling range between 30 and 350°C.

Principle: The sample is distilled under controlled conditions, and the temperature of the vapor
is measured as the liquid boils.

Apparatus:

Distillation flask

Condenser

Heating mantle or oil bath

Calibrated thermometer

Receiving cylinder

Procedure:

e A measured volume of the sample is placed in the distillation flask.
e The flask is heated, and the liquid is brought to a boil.

o The temperature at which the first drop of distillate falls from the condenser is recorded as
the initial boiling point.

o Heating is continued at a regulated rate, and the temperature is recorded as the distillation
proceeds.

o The final boiling point is the maximum temperature observed during the distillation.

e The observed temperatures are corrected for barometric pressure.
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Setup Distillation Analysis

Place sample in Assemble distillation Apply heat to Record initial Continue heating and Record final Correct temperatures
distillation flask apparatus the flask boiling point record temperature boiling point for pressure

Testing Result
Heat sample at a | Apply ignition source »| Observe for flash - | Record flash point
constant rate . at intervals . “| temperature
Preparation
Place sample in - Close lid and
test cup " | assemble apparatus
Weigh empty
pycnometer
Fill with water and Empty, dry, and fill Weigh sample in
weigh attemp T with sample pycnometer at temp T
Calculate specific
gravity
Preparation Separation Analysis

Add excess substance | Agitate at constant .| Separate undissolved _ | Determine concentration
to solvent temperature solid of dissolved substance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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